Cas no 2171940-42-2 (4-amino(phenyl)methyl-2,3-difluorophenol)

• Product Name: 4-amino(phenyl)methyl-2,3-difluorophenol
• CAS No: 2171940-42-2
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• CID: 6194213
• PubChem ID: 165518039
• Update Time: 2025-10-22

4-amino(phenyl)methyl-2,3-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-amino(phenyl)methyl-2,3-difluorophenol
• 4-[amino(phenyl)methyl]-2,3-difluorophenol
• 2171940-42-2
• EN300-1277221

• Inchi： 1S/C13H11F2NO/c14-11-9(6-7-10(17)12(11)15)13(16)8-4-2-1-3-5-8/h1-7,13,17H,16H2
• InChI Key： CXUAJVAIOPTKIF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C1C=CC=CC=1)N)O)F

Computed Properties

• Exact Mass: 235.08087030g/mol
• Monoisotopic Mass: 235.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino(phenyl)methyl-2,3-difluorophenol

Comprehensive Overview of 4-amino(phenyl)methyl-2,3-difluorophenol (CAS No. 2171940-42-2): Properties, Applications, and Innovations

4-amino(phenyl)methyl-2,3-difluorophenol (CAS No. 2171940-42-2) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The presence of both amino and fluorine functional groups in its molecular framework enables diverse reactivity, making it a valuable intermediate for synthesizing advanced small-molecule drugs and functional materials. This article delves into its chemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s molecular structure combines a phenol core with difluoro substitutions at the 2,3-positions and an aminophenylmethyl side chain. This configuration contributes to its enhanced solubility in polar organic solvents, a critical factor for its utility in high-throughput screening and catalysis. Recent studies highlight its role in designing kinase inhibitors, a hot topic in oncology research, where fluorine incorporation improves metabolic stability and target binding affinity. Researchers are also exploring its potential in OLED materials, leveraging fluorine’s electron-withdrawing effects to tune emission properties.

From a synthetic perspective, 4-amino(phenyl)methyl-2,3-difluorophenol is typically prepared via multistep organic reactions, including Friedel-Crafts alkylation and selective fluorination. Innovations in flow chemistry have recently optimized its production, reducing waste and improving yields—an alignment with the sustainability demands of modern industry. Analytical techniques like HPLC-MS and NMR are essential for purity validation, ensuring compliance with pharmaceutical-grade standards.

The compound’s versatility extends to agrochemicals, where its fluorinated structure enhances pesticidal activity while minimizing environmental persistence. This addresses growing consumer concerns about eco-friendly pest control. Additionally, its derivatization for proteolysis-targeting chimeras (PROTACs) exemplifies its relevance in targeted protein degradation, a frontier in drug development.

In conclusion, 4-amino(phenyl)methyl-2,3-difluorophenol (CAS No. 2171940-42-2) exemplifies the intersection of structural ingenuity and application diversity. As industries prioritize precision synthesis and sustainable practices, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.